1-(7-Methoxyquinolin-4-yl)-1H-indole-3-carboxylic acid

• CAS No.: 649539-15-1
• Molecular Formula: C19H14N2O3
• Molecular Weight: 318.3 g/mol
• IUPAC Name: 1-(7-methoxyquinolin-4-yl)indole-3-carboxylic acid
• InChI: InChI=1S/C19H14N2O3/c1-24-12-6-7-14-16(10-12)20-9-8-18(14)21-11-15(19(22)23)13-4-2-3-5-17(13)21/h2-11H,1H3,(H,22,23)
• InChI Key: QGPQXQNJWZODRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC=CC(=C2C=C1)N3C=C(C4=CC=CC=C43)C(=O)O

Description

1-(7-Methoxyquinolin-4-yl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C19H14N2O3 and its molecular weight is 318.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.504 g (12 mmol) of lithium hydroxide monohydrate and 20 cm3 of water are added to 1.3 g (3.91 mmol) of 3-methoxycarbonyl-1-(7-methoxyquinol-4-yl)-1H-indole dissolved in 20 cm3 of tetrahydrofuran. After stirring at reflux for 20 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 30 cm3 of water (pH=10). The resulting aqueous solution is washed with 50 cm3 of ethyl acetate and adjusted to pH 6 with N hydrochloric acid. The resulting precipitate is filtered off and then it is rinsed with three times 20 cm3 of water and twice 20 cm3 of isopropyl ether and dried under reduced pressure (2.7 kPa) at a temperature in the region of 40° C. to give 0.9 g of 3-carboxy-1-(7-methoxyquinol-4-yl)-1H-indole in the form of a white powder. Mass spectrum (EI): m/e 318 (M+•).